Cas no 5301-74-6 (N-phenyl-4-(2,4,6-trimethylbenzoyl)benzamide)

• Product name: N-phenyl-4-(2,4,6-trimethylbenzoyl)benzamide
• CAS No: 5301-74-6
• MF: C₂₃H₂₁NO₂
• MW: 343.41834
• CID: 1580652
• PubChem ID: 759291

N-phenyl-4-(2,4,6-trimethylbenzoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-4-(2,4,6-trimethylbenzoyl)benzamide
• 5301-74-6
• MFCD00738952
• SR-01000512055
• 4-(mesitylcarbonyl)-N-phenylbenzamide
• Oprea1_877065
• DTXSID40967502
• SR-01000512055-1
• AKOS001717079

• Inchi： InChI=1S/C23H21NO2/c1-15-13-16(2)21(17(3)14-15)22(25)18-9-11-19(12-10-18)23(26)24-20-7-5-4-6-8-20/h4-14H,1-3H3,(H,24,26)
• InChI Key： XTDUSCFHZIQGBQ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C)C(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3)C

Computed Properties

• Exact Mass: 343.15733
• Monoisotopic Mass: 343.157229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 1.163
• Boiling Point: 433.8°C at 760 mmHg
• Flash Point: 126°C
• Refractive Index: 1.63
• PSA: 46.17